N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O3S2/c19-5-6-21-13(14-2-1-7-22-14)9-16-15(20)10-3-4-11-12(8-10)18-23-17-11/h1-4,7-8,13,19H,5-6,9H2,(H,16,20)
• InChI Key: JMKUNNXEGCDYLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C2=CC3=NSN=C3C=C2)OCCO
• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H15N3O3S2 and its molecular weight is 349.42. The purity is usually 95%.
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Scientific Research Applications

Inhibitory Activity Towards Human Leukocyte Elastase

A series of compounds, including those with thiophene moieties, were synthesized and evaluated for their inhibitory activity toward human leukocyte elastase (HLE). The Gewald thiophene synthesis method was utilized, leading to compounds that act as acyl-enzyme inhibitors of HLE, similar to the inhibition of serine proteases by related structures. These findings highlight the potential application of thiophene-containing compounds in developing treatments for conditions involving elastase activity (Gütschow et al., 1999).

Stearoyl-CoA Desaturase-1 Inhibition

Further research into the structural optimization of benzamides led to the identification of compounds with potent inhibitory activity against stearoyl-CoA desaturase-1 (SCD-1), a key enzyme involved in fatty acid metabolism. This research underscores the potential of certain benzamide derivatives in treating metabolic disorders by targeting SCD-1 (Uto et al., 2009).

Antimicrobial Activity

The synthesis and characterization of various thiophene-containing compounds have been explored, with some studies evaluating their antimicrobial activity. These compounds, due to their structural diversity, have shown promising results against different microbial strains, suggesting their potential use as antimicrobial agents (Spoorthy et al., 2021).

Anticancer Activity

Research into the design and synthesis of compounds with thiadiazole and thiophene moieties has also highlighted their potential anticancer activities. Some derivatives exhibited moderate to excellent anticancer activity against various cancer cell lines, suggesting the relevance of such structures in developing new anticancer agents (Ravinaik et al., 2021).